Cas no 130178-54-0 (1-(2-nitrobenzenesulfonyl)piperidine-2-carboxylic acid)

• Product Name: 1-(2-nitrobenzenesulfonyl)piperidine-2-carboxylic acid
• CAS No: 130178-54-0
• MF: C₁₂H₁₄N₂O₆S
• MW: 314.314362049103
• CID: 230779
• PubChem ID: 2769962
• Update Time: 2025-10-28

1-(2-nitrobenzenesulfonyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((2-Nitrophenyl)sulfonyl)piperidine-2-carboxylic acid
• (2R)-1-(2-nitrophenyl)sulfonylpiperidine-2-carboxylate
• 1-[(2-NITROPHENYL)SULFONYL]PIPERIDINE-2-CARBOXYLIC ACID
• IFLAB-BB F0306-0041
• 1-(2-nitrobenzenesulfonyl)piperidine-2-carboxylic acid
• SCHEMBL18337954
• 1-(2-nitrophenyl)sulfonylpiperidine-2-carboxylic acid
• 130178-54-0
• 2-Piperidinecarboxylic acid, 1-[(2-nitrophenyl)sulfonyl]-
• Oprea1_729389
• EN300-07160
• Z45547094
• MFCD00720132
• 1-(2-nitrophenylsulfonyl)piperidine-2-carboxylic acid
• Oprea1_652470
• SR-01000252725
• F0306-0041
• VU0488291-1
• FT-0643122
• SR-01000252725-1
• 1-({2-nitrophenyl}sulfonyl)-2-piperidinecarboxylic acid
• CS-0269469
• AF-399/34463037
• AKOS016038994
• AKOS000267395
• AKOS BBS-00001505

• Inchi： 1S/C12H14N2O6S/c15-12(16)10-6-3-4-8-13(10)21(19,20)11-7-2-1-5-9(11)14(17)18/h1-2,5,7,10H,3-4,6,8H2,(H,15,16)
• InChI Key： HBPKKCWUSYDGFM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 314.05700
• Monoisotopic Mass: 314.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.88000
• LogP: 2.76450

Additional information on 1-(2-nitrobenzenesulfonyl)piperidine-2-carboxylic acid

Comprehensive Overview of 1-(2-Nitrobenzenesulfonyl)piperidine-2-carboxylic Acid (CAS No. 130178-54-0)

1-(2-Nitrobenzenesulfonyl)piperidine-2-carboxylic acid (CAS No. 130178-54-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both a nitrobenzenesulfonyl group and a piperidine-2-carboxylic acid moiety makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, researchers have focused on the role of 1-(2-nitrobenzenesulfonyl)piperidine-2-carboxylic acid in peptide synthesis and protease inhibition. Its ability to act as a protecting group for amines during solid-phase peptide synthesis (SPPS) has made it a subject of interest in bioconjugation and medicinal chemistry. Additionally, the compound's nitroaromatic component has been explored for its potential in photoaffinity labeling, a technique increasingly used in target identification for drug development.

The growing demand for high-purity chemical intermediates in the pharmaceutical industry has led to increased scrutiny of compounds like CAS 130178-54-0. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this substance, ensuring it meets the stringent requirements for GMP manufacturing. These quality control measures align with current industry trends emphasizing traceability and process analytical technology (PAT) in chemical production.

From an environmental perspective, the synthesis and handling of 1-(2-nitrobenzenesulfonyl)piperidine-2-carboxylic acid have been evaluated for green chemistry compatibility. Researchers are investigating solvent-free reactions and catalytic methods to improve the atom economy of its production. This aligns with the pharmaceutical industry's push toward sustainable chemistry practices, a topic frequently searched in academic and industrial circles.

The compound's potential in drug discovery extends to its use as a building block for small molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways. Its structural features allow for diverse structure-activity relationship (SAR) modifications, making it valuable for lead optimization in medicinal chemistry programs. Recent publications have highlighted its utility in developing compounds with improved pharmacokinetic properties.

In the context of chemical biology, CAS 130178-54-0 has shown promise as a tool compound for studying protein-protein interactions. The nitrobenzenesulfonyl group's electron-withdrawing properties can be leveraged to design probes for activity-based protein profiling (ABPP), a cutting-edge technique in functional proteomics. This application addresses the current research focus on target deconvolution and mechanism of action studies.

From a regulatory standpoint, proper documentation and safety data sheets (SDS) are essential when working with 1-(2-nitrobenzenesulfonyl)piperidine-2-carboxylic acid. While not classified as hazardous under standard regulations, appropriate laboratory handling procedures should be followed, including the use of personal protective equipment (PPE). These precautions reflect the broader industry emphasis on occupational health and safety in chemical research.

The commercial availability of 130178-54-0 from specialty chemical suppliers has increased in response to growing research demand. Procurement specialists often search for information about bulk quantities, custom synthesis options, and technical specifications when sourcing this compound. Suppliers now frequently provide certificates of analysis (CoA) and detailed storage recommendations to meet customer requirements.

Looking forward, the applications of 1-(2-nitrobenzenesulfonyl)piperidine-2-carboxylic acid may expand into biomaterials science and drug delivery systems. Its chemical functionality allows for potential conjugation with polymers or nanoparticles, addressing current interests in targeted therapeutics and controlled release formulations. These developments align with trending searches in nanomedicine and theranostic applications.

In summary, 1-(2-nitrobenzenesulfonyl)piperidine-2-carboxylic acid (CAS No. 130178-54-0) represents a versatile chemical entity with broad relevance across multiple scientific disciplines. Its continued study contributes to advancements in pharmaceutical development, chemical biology, and sustainable chemistry, making it a compound of enduring interest to researchers and industry professionals alike.